N,N-diethyl-2-(3,5,6-trimethyl-4-oxo(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))acetamide

Specification

• Molecular Formula: C15H21N3O2S2
• Molecular Weight: 339.5 g/mol
• IUPAC Name: N,N-diethyl-2-(3,5,6-trimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C15H21N3O2S2/c1-6-18(7-2)11(19)8-21-15-16-13-12(14(20)17(15)5)9(3)10(4)22-13/h6-8H2,1-5H3
• Standard InChI Key: FCSHEZACKWGDBE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC2=C(C(=C(S2)C)C)C(=O)N1C

Introduction

N,N-diethyl-2-(3,5,6-trimethyl-4-oxo(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))acetamide is a complex organic compound belonging to the class of thieno[2,3-d]pyrimidine derivatives. It is characterized by its unique structural features, which include a thieno[2,3-d]pyrimidine ring system with multiple substituents. This compound is notable for its potential applications in various scientific fields, particularly in medicinal chemistry and organic synthesis.

Key Structural Data:

• Molecular Formula: C15H21N3O2S2 (though reported as C16H22N2O2S in some sources, which may be an error).

• Molecular Weight: Approximately 339.5 g/mol.

Synthesis Steps:

• Starting Materials: The synthesis often begins with commercially available starting materials, which are transformed through a series of reactions.

• Reaction Conditions: Each step requires specific conditions to optimize yields and purity.

• Purification: Final purification is crucial to obtain a compound with high purity.

Potential Applications and Biological Activities

While specific biological activities of N,N-diethyl-2-(3,5,6-trimethyl-4-oxo(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))acetamide are not well-documented, compounds with similar structural features have shown potential in medicinal chemistry. For instance, thienopyrimidine derivatives have been explored for their antiviral, antimicrobial, anticancer, analgesic, and anti-inflammatory properties.

Comparison with Similar Compounds:

Compound Name	Structural Features	Unique Aspects
N-(3-fluorophenyl)-2-(3,5,6-trimethyl-4-oxo(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))acetamide	Fluorophenyl group attached to a pyrimidine derivative	Potential antimicrobial and anti-inflammatory properties
4,5-Dihydrothieno[3,2-e]triazolo[4,3-a]pyrimidine-2-carboxamides	Thienotriazolopyrimidine ring system	Exhibits anti-inflammatory and analgesic activities

Research Findings and Future Directions

Research on N,N-diethyl-2-(3,5,6-trimethyl-4-oxo(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))acetamide is limited, but its structural complexity suggests potential for further investigation. Future studies could focus on exploring its biological activities, optimizing synthesis protocols, and assessing its pharmacological properties.

Potential Research Areas:

• Biological Activity Screening: Investigate potential antimicrobial, anti-inflammatory, or anticancer activities.

• Synthesis Optimization: Improve synthesis efficiency and yield through better reaction conditions.

• Pharmacological Studies: Evaluate its safety profile and potential therapeutic applications.